![molecular formula C10H9BrO2 B1278946 2-Bromo-6-methoxy-1-indanone CAS No. 62015-79-6](/img/structure/B1278946.png)
2-Bromo-6-methoxy-1-indanone
Overview
Description
2-Bromo-6-methoxy-1-indanone, also known as BMMI, is an important organic compound that is widely used in the field of organic synthesis. It is a versatile reagent that is used for a variety of reactions, including condensation, oxidation, and reduction. In addition, BMMI has been used in the development of new drugs, cosmetics, and other products.
Scientific Research Applications
Synthesis and Application in Non-Steroidal Anti-Inflammatory Agents
2-Bromo-6-methoxynaphthalene, a derivative closely related to 2-Bromo-6-methoxy-1-indanone, is pivotal in synthesizing non-steroidal anti-inflammatory agents like nabumetone and naproxen. Its synthesis involves methylation of 6-bromo-2-naphthol, utilizing less hazardous methylating reagents due to environmental and toxicological concerns. The high yield and regioselectivity of the electrochemical method are promising for future industrial use (Xu & He, 2010).
In Biomass Degradation
Indanone derivatives, including 6-methyl-1-indanone and 6-methoxy-1-indanone, have been energetically characterized for their involvement in biomass degradation. The study utilized calorimetric techniques and computational methodologies to derive the enthalpies of combustion and sublimation. This characterization aids in understanding the molecular structures and energetic effects associated with methyl and methoxy groups in indanone structures, relevant for biomass processing and degradation (Silva, Lima, & da Silva, 2018).
Photochemical Studies
2-Bromo-6-methoxy-3-phenylindenone and its derivatives have been synthesized and structurally characterized for their photochemical properties. Preliminary studies revealed that these compounds, including this compound derivatives, can undergo dimerization, highlighting their potential in photochemical applications (Seery et al., 2005).
Synthesis of Other Chemical Compounds
The structural and stereochemical elucidation of 2-bromo-4-[2-bromo-(E)-propylidene]-6-methoxy-2,5-cyclohexadien-1-one, a compound structurally similar to this compound, demonstrates its importance in chemical synthesis. Its potential for partial isomerization in solution forms a basis for further chemical research and applications (Li et al., 1995).
Properties
IUPAC Name |
2-bromo-6-methoxy-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2/c1-13-7-3-2-6-4-9(11)10(12)8(6)5-7/h2-3,5,9H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTTUAPDDJQOXBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC(C2=O)Br)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20455114 | |
Record name | 2-bromo-6-methoxy-1-indanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20455114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62015-79-6 | |
Record name | 2-bromo-6-methoxy-1-indanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20455114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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